Cas no 343374-96-9 (3-(2-cyano-4,5-dimethoxyphenyl)-1-(3,5-dimethylphenyl)thiourea)

• Product Name: 3-(2-cyano-4,5-dimethoxyphenyl)-1-(3,5-dimethylphenyl)thiourea
• CAS No: 343374-96-9
• CID: 4649282
• Update Time: 2025-06-15

3-(2-cyano-4,5-dimethoxyphenyl)-1-(3,5-dimethylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyano-4,5-dimethoxyphenyl)-1-(3,5-dimethylphenyl)thiourea

Additional information on 3-(2-cyano-4,5-dimethoxyphenyl)-1-(3,5-dimethylphenyl)thiourea

Comprehensive Overview of 3-(2-cyano-4,5-dimethoxyphenyl)-1-(3,5-dimethylphenyl)thiourea (CAS No. 343374-96-9)

The compound 3-(2-cyano-4,5-dimethoxyphenyl)-1-(3,5-dimethylphenyl)thiourea, identified by its CAS No. 343374-96-9, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including a cyano group, dimethoxy substituents, and a thiourea backbone, this compound exhibits intriguing properties that make it a subject of ongoing research. Its molecular architecture combines aromatic rings with polar functional groups, enabling potential applications in drug discovery, agrochemicals, and advanced materials.

One of the most compelling aspects of 3-(2-cyano-4,5-dimethoxyphenyl)-1-(3,5-dimethylphenyl)thiourea is its role in modulating biological pathways. Researchers have explored its interactions with enzymes and receptors, particularly in the context of kinase inhibition and signal transduction. The presence of the thiourea moiety enhances hydrogen bonding capabilities, which is critical for molecular recognition in biochemical systems. This has led to investigations into its potential as a scaffold for designing novel therapeutics targeting metabolic disorders and inflammatory conditions.

In addition to its biological relevance, CAS No. 343374-96-9 has been studied for its physicochemical properties. The cyano group contributes to its electron-withdrawing characteristics, while the dimethoxy groups influence its solubility and stability. These attributes are particularly valuable in the development of organic semiconductors and photovoltaic materials, where precise control over electronic properties is essential. Recent advancements in green chemistry have also highlighted the compound's potential as a building block for sustainable materials.

The synthesis of 3-(2-cyano-4,5-dimethoxyphenyl)-1-(3,5-dimethylphenyl)thiourea typically involves multi-step organic reactions, including condensation and cyclization processes. Optimizing these synthetic routes has been a focus for chemists aiming to improve yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize the compound, ensuring its suitability for further applications.

From an industrial perspective, the demand for CAS No. 343374-96-9 is driven by its versatility. Pharmaceutical companies are exploring its derivatives for drug delivery systems, while material scientists are investigating its use in nanotechnology and coatings. The compound's stability under various environmental conditions further enhances its appeal for long-term applications.

As research into 3-(2-cyano-4,5-dimethoxyphenyl)-1-(3,5-dimethylphenyl)thiourea continues, its potential to address contemporary challenges in health and technology becomes increasingly evident. Whether in the realm of precision medicine or renewable energy, this compound represents a promising avenue for innovation. Future studies will likely uncover new dimensions of its utility, solidifying its place in the scientific landscape.